Cas no 1023882-67-8 (2-(((4-(3-Nitrophenyl)-2,5-thiazolyl)amino)methylene)indane-1,3-dione)

• Product Name: 2-(((4-(3-Nitrophenyl)-2,5-thiazolyl)amino)methylene)indane-1,3-dione
• CAS No: 1023882-67-8
• MF: C₁₉H₁₁N₃O₄S
• MW: 377.373342752457
• MDL: MFCD01567428
• CID: 5024587
• Update Time: 2026-02-28

2-(((4-(3-Nitrophenyl)-2,5-thiazolyl)amino)methylene)indane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-(((4-(3-NITROPHENYL)-2,5-THIAZOLYL)AMINO)METHYLENE)INDANE-1,3-DIONE
• 2-({[4-(3-nitrophenyl)-1,3-thiazol-2-yl]amino}methylidene)-2,3-dihydro-1H-indene-1,3-dione
• 2-(((4-(3-Nitrophenyl)-2,5-thiazolyl)amino)methylene)indane-1,3-dione

• MDL： MFCD01567428
• Inchi： 1S/C19H11N3O4S/c23-17-13-6-1-2-7-14(13)18(24)15(17)9-20-19-21-16(10-27-19)11-4-3-5-12(8-11)22(25)26/h1-10,23H/b20-9+
• InChI Key： MSQDQBVLTPOUJH-AWQFTUOYSA-N
• SMILES： S1C=C(C2C=CC=C(C=2)[N+](=O)[O-])N=C1/N=C/C1C(C2C=CC=CC=2C=1O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 674
• XLogP3: 3.7
• Topological Polar Surface Area: 137

Additional information on 2-(((4-(3-Nitrophenyl)-2,5-thiazolyl)amino)methylene)indane-1,3-dione

2-(((4-(3-Nitrophenyl)-2,5-thiazolyl)amino)methylene)indane-1,3-dione: A Comprehensive Overview

The compound CAS No. 1023882-67-8, also known as 2-(((4-(3-Nitrophenyl)-2,5-thiazolyl)amino)methylene)indane-1,3-dione, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug development and material science.

The molecular structure of this compound is characterized by the presence of a thiazole ring system, which is a five-membered heterocyclic compound containing sulfur and nitrogen atoms. The thiazole ring is further substituted with a nitrophenyl group at the 4-position, introducing electron-withdrawing effects that can influence the electronic properties of the molecule. Additionally, the indane-1,3-dione moiety is a bicyclic structure with two ketone groups, contributing to the molecule's rigidity and potential for hydrogen bonding interactions.

Recent studies have highlighted the importance of such heterocyclic compounds in medicinal chemistry. The combination of the thiazole and indane-1,3-dione moieties in this compound makes it a valuable candidate for exploring new drug leads. Researchers have demonstrated that such structures can exhibit potent biological activities, including antioxidant, anti-inflammatory, and anticancer properties.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The key steps typically involve the formation of the thiazole ring via condensation reactions between thiols and aldehydes or ketones, followed by substitution reactions to introduce the nitrophenyl group. The indane-1,3-dione moiety can be synthesized using cyclization reactions of suitable diketones or through oxidative coupling methods.

The physical and chemical properties of this compound are also of great interest. Its solubility in various solvents, stability under different conditions, and spectral characteristics (such as UV-Vis and NMR spectra) have been extensively studied. These properties are crucial for determining its suitability in different applications, including as a pharmaceutical agent or a component in advanced materials.

One of the most promising areas for this compound is its potential use in drug design. The presence of multiple functional groups allows for extensive chemical modification, enabling researchers to tailor its properties for specific therapeutic targets. For instance, modifications to the nitrophenyl group or the indane-1,3-dione moiety could enhance bioavailability or improve binding affinity to target proteins.

Moreover, computational studies using molecular modeling techniques have provided insights into the compound's interaction with biological systems. These studies have revealed that the molecule has favorable pharmacokinetic properties and could potentially serve as a scaffold for developing new drugs targeting various diseases.

In conclusion, 2-(((4-(3-Nitrophenyl)-2,5-thiazolyl)amino)methylene)indane-1,3-dione (CAS No. 1023882-67-8) represents a valuable addition to the arsenal of compounds being explored for their therapeutic potential. With ongoing research uncovering new aspects of its chemistry and biology, this compound holds great promise for advancing both medicinal chemistry and materials science.